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Compound of Interest

Compound Name: Phosfolan

Cat. No.: B1677706 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Phosfolan. The following procedural steps and data are

designed to ensure safe laboratory practices and proper disposal, reinforcing our commitment

to providing value beyond the product itself.

Phosfolan is a highly toxic organophosphate insecticide and acaricide, functioning as an

acetylcholinesterase inhibitor.[1][2] Due to its hazardous nature, characterized by high acute

toxicity, strict adherence to safety protocols is mandatory.[1] The compound is classified as fatal

if swallowed or in contact with skin.[3][4]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Phosfolan. The following

table summarizes the minimum required PPE. Always consult the product's specific Safety

Data Sheet (SDS) for the most detailed recommendations.
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Body Area Required PPE
Specifications and Best

Practices

Respiratory

Full-face Respirator or

Powered Air-Purifying

Respirator (PAPR)

Use in a well-ventilated area,

preferably within a chemical

fume hood with local exhaust

ventilation.[4][5] If ventilation is

insufficient, a respirator is

mandatory.[5] Ensure the

respirator is properly fitted and

use the appropriate cartridges

for organophosphates.[6]

Hands
Chemical-Resistant Gauntlet

Gloves

Wear durable, elbow-length

gloves made of nitrile or PVC

rubber.[7][8] Do not wear

leather or fabric gloves.[7]

Wash the exterior of gloves

before removal and discard

disposable gloves after each

use.[7]

Eyes & Face
Chemical Splash Goggles and

Face Shield

Wear chemical splash goggles

that provide a complete seal

around the eyes.[9][10] For

maximum protection against

splashes, a face shield should

be worn in conjunction with

goggles.[8] Ensure immediate

access to an emergency

eyewash station.[5]

Body Chemical-Resistant Coveralls Wear a one or two-piece

chemical-resistant suit.[9] For

tasks with a high risk of

splashing, such as mixing or

decanting, wear a waterproof

apron over the coveralls.[8]
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Contaminated work clothes

must not be taken home.[5]

Feet Chemical-Resistant Boots

Wear boots made of a

chemical-resistant material;

leather or fabric footwear is not

permissible.[7][9] Pant legs

must be worn outside of the

boots to prevent chemicals

from entering.[7]

Hazard and Property Data
The following table provides key quantitative data for Phosfolan for quick reference.

Identifier Value

Chemical Formula C₇H₁₄NO₃PS₂[3]

Molar Mass 255.29 g·mol⁻¹[3]

Appearance Colorless to yellow solid[2][11]

GHS Hazard Statements
H300: Fatal if swallowedH310: Fatal in contact

with skin[3]

UN Number 2783[3]

Operational Plan: Step-by-Step Handling Protocol
Proper training on the handling and storage of Phosfolan is required before beginning any

work.[5]

1. Preparation and Planning:

Ensure all necessary PPE is inspected, clean, and readily available.[6]

Verify that safety equipment, including the chemical fume hood, emergency shower, and

eyewash station, is functional.[5]
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Review the Safety Data Sheet (SDS) for Phosfolan.

Clearly delineate the handling area and restrict access.

Prepare all necessary equipment and reagents before bringing Phosfolan into the work

area.

2. Handling Phosfolan:

Conduct all manipulations of Phosfolan, including weighing and mixing, within a certified

chemical fume hood to minimize inhalation exposure.[5]

Use automated or enclosed systems for transferring the chemical whenever possible.[5]

Prohibit eating, drinking, and smoking in the laboratory area where Phosfolan is handled.[5]

3. Post-Handling Decontamination:

Thoroughly wash hands and any potentially exposed skin with soap and water immediately

after handling and at the end of the work shift.[5]

Decontaminate all surfaces and equipment using a suitable cleaning agent.

Promptly remove any clothing that becomes contaminated and launder it separately by

trained individuals aware of the hazards.[5] Do not reuse heavily contaminated disposable

items.[6]

4. Storage:

Store Phosfolan in its original, tightly closed container in a cool, well-ventilated, and secure

area.[4][5]

Keep it away from incompatible materials such as strong bases, and prevent contact with

water.[5]

The storage area should be locked to prevent unauthorized access.[4]

Emergency and Spill Response
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In Case of Exposure:

Skin Contact: Immediately remove all contaminated clothing and wash the affected area

thoroughly with soap and water.[7][12] Seek immediate medical attention.[4]

Eye Contact: Flush the eyes with lukewarm water for at least 15 minutes, holding the eyelids

open.[12] Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek emergency medical help.[12]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a poison control

center or doctor immediately.[4]

Spill Cleanup Protocol:

Evacuate all non-essential personnel from the spill area.[5] Isolate the area for at least 25

meters for solids.[12]

Remove all sources of ignition.[5]

Personnel involved in the cleanup must wear the full PPE outlined above.

Carefully collect the powdered material using a method that avoids dust generation and

place it into a sealed, labeled container for hazardous waste.[5][11]

Clean the spill area with detergent and water, then ventilate the space thoroughly.[5]

All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan
The disposal of Phosfolan and its containers is regulated and must be handled as hazardous

waste.[5][13]

Unused Product: Dispose of any unused Phosfolan through a certified hazardous waste

disposal service. Do not pour it down the drain.[4]
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Empty Containers: Do not reuse empty containers for any purpose.[14] Rinse them as

instructed on the product label and dispose of them as hazardous waste.[14]

Contaminated Materials: All PPE, cleaning materials, and other items contaminated with

Phosfolan must be collected in sealed containers and disposed of as hazardous waste.[6]

Regulatory Compliance: Always follow local, state, and federal regulations for hazardous

waste disposal.[5][13] Contact your institution's environmental health and safety department

or the regional EPA office for specific guidance.[5]
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Safe Handling Workflow for Phosfolan

1. Preparation
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3. Decontamination

4. Waste Management

Conduct Risk Assessment
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Verify Safety Equipment
(Fume Hood, Eyewash)

Work Inside
Chemical Fume Hood

Proceed to Handling

Weigh, Mix, & Transfer

Decontaminate Equipment
& Work Surfaces

Complete Task

Remove PPE Carefully

Wash Hands & Skin

Segregate Hazardous Waste
(Chemical, PPE, Materials)

After Decontamination

Store in Sealed,
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Arrange for Professional
Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Phosfolan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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